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Compound of Interest

Compound Name:
3,4-Dimethoxybenzaldehyde

oxime

CAS No.: 2169-98-4

Cat. No.: B1336477

Get Quote

Executive Summary
3,4-Dimethoxybenzaldehyde oxime (CAS: 2169-98-4), also known as Veratraldoxime, is a

critical intermediate in the synthesis of isoquinoline alkaloids, dopamine derivatives, and

various agrochemicals. While structurally robust compared to aliphatic oximes, it exhibits

specific sensitivities to moisture, acid catalysis, and thermal stress. This guide provides an

evidence-based framework for maintaining compound integrity, detailing the mechanistic

pathways of degradation and establishing a self-validating storage protocol.

Physicochemical Profile
Understanding the baseline properties of Veratraldoxime is essential for distinguishing between

a pristine reagent and degraded stock.
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Parameter Specification Notes

Chemical Name
3,4-Dimethoxybenzaldehyde

oxime
Synonyms: Veratraldoxime

CAS Number 2169-98-4
Distinct from Veratraldehyde

(120-14-9)

Molecular Formula C₉H₁₁NO₃ MW: 181.19 g/mol

Appearance
White to light yellow crystalline

powder

Deep yellow/orange indicates

oxidation or hydrolysis

Melting Point 89.0 – 95.0 °C

Sharp melt indicates high

purity; broad range (<85°C)

suggests hydrolysis

Solubility
Soluble in Ethanol, DMSO,

DMF

Insoluble in water; sparingly

soluble in cold ether

pKa ~10.5 – 11.5 Weakly acidic (oxime proton)

Stability Mechanisms and Degradation Pathways
The stability of 3,4-Dimethoxybenzaldehyde oxime is governed by three primary stress

factors: hydrolytic cleavage, thermal rearrangement, and photochemical isomerization.

Hydrolytic Instability (Acid-Catalyzed)
Oximes are derivatives of aldehydes and hydroxylamine. This reaction is reversible. In the

presence of moisture and trace acid (often residual from synthesis), the oxime undergoes

hydrolysis, reverting to Veratraldehyde and Hydroxylamine.

Indicator: A distinct vanilla-like or woody odor (characteristic of Veratraldehyde) evolving from

the solid indicates significant hydrolysis.

Thermal Decomposition (Beckmann
Rearrangement/Dehydration)
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Under thermal stress or in the presence of Lewis acids, aldoximes do not always undergo the

classic Beckmann rearrangement to amides. Instead, they frequently undergo dehydration to

form Veratronitrile (3,4-dimethoxybenzonitrile). This is an irreversible degradation pathway.

Photochemical Isomerization
The C=N double bond allows for E (trans) and Z (cis) stereoisomers. While the E-isomer is

typically the thermodynamically stable form isolated during synthesis, exposure to UV light can

drive equilibrium toward the Z-isomer, altering melting points and potentially affecting

stereoselective downstream reactions.

Visualization: Degradation Pathways
The following diagram illustrates the chemical fate of Veratraldoxime under various stress

conditions.
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Figure 1: Mechanistic degradation pathways of Veratraldoxime. Red pathways indicate

irreversible chemical loss; yellow indicates stereochemical scrambling.

Storage and Handling Protocols
To mitigate the pathways described above, the following storage protocol is mandatory for

maintaining analytical purity >98%.
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The "Inert-Cold-Dark" System
Atmosphere (Critical): Store under an inert atmosphere (Argon or Nitrogen). Oxygen

accelerates oxidative degradation, and ambient humidity catalyzes hydrolysis.

Protocol: Flush headspace of the container with dry Argon for 15 seconds before sealing.

Temperature: Store at 2°C to 8°C (Refrigerator) or <15°C (Cool Room).

Note: While stable at room temperature for short periods (days), long-term storage (>3

months) requires refrigeration to inhibit slow hydrolysis.

Container: Amber borosilicate glass vials with Teflon-lined caps.

Avoid: Metal containers (potential Lewis acid catalysis) or clear glass (UV exposure).

Re-qualification Protocol (Self-Validating System)
Before using stock that has been stored for >6 months, perform this rapid check:

Olfactory Test: Open vial. If it smells strongly of vanilla/wood, hydrolysis >5% has occurred.

Recrystallize.

Solubility Check: Dissolve 10mg in 1mL Ethanol. The solution should be clear. Turbidity

suggests polymerization or contamination.

Melting Point: If MP is <88°C, the sample is degraded.

Visualization: Storage Workflow
This workflow ensures chain-of-custody for compound integrity from receipt to usage.
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Figure 2: Standard Operating Procedure (SOP) for the intake and maintenance of

Veratraldoxime stock.

Purification and Recovery[7]
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If the compound fails the re-qualification protocol (e.g., MP < 88°C or strong odor), it can often

be recovered rather than discarded.

Recrystallization Protocol:

Solvent: Dilute Ethanol (approx. 25-30% water in ethanol) or Benzene/Petroleum Ether mix

(if anhydrous conditions are required).

Process: Dissolve crude oxime in minimum boiling ethanol. Add water dropwise until slight

turbidity appears. Cool slowly to 4°C.

Drying: Vacuum dry at 40°C over P₂O₅ to remove trace water which would re-initiate

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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